2-fluoro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H14FN3O3S/c16-14-3-1-2-4-15(14)23(20,21)18-6-7-19-10-13(9-17-19)12-5-8-22-11-12/h1-5,8-11,18H,6-7H2
• InChI Key: RTVLPSOLONASKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C15H14FN3O3S
• Molecular Weight: 335.4 g/mol

Description

2-fluoro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide, also known as compound 1, is a novel small molecule drug that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Cyclooxygenase-2 Inhibition for Anti-inflammatory Activity

Research has highlighted the synthesis and evaluation of 1,5-diarylpyrazoles with substituted benzenesulfonamide moieties, focusing on their cyclooxygenase (COX-1/COX-2) inhibitory activities. Fluorine substitution on the benzenesulfonamide moiety, combined with an electron-donating group, has shown selectivity and potency for COX-2 inhibition, indicating potential for developing new anti-inflammatory drugs. Specifically, compounds exhibiting significant pharmacokinetic properties and anti-inflammatory activity in vivo have been identified as new lead structures for COX-2 specific inhibitors (Pal et al., 2003).

Fluorometric Sensing for Metal Ions

A novel application of pyrazoline derivatives includes the development of selective fluorometric "Turn-off" sensors for metal ions, particularly Hg2+. These sensors show a significant decrease in fluorescence intensity in the presence of Hg2+ ions without interference from other metal ions, demonstrating high selectivity and sensitivity. This research opens up possibilities for practical uses in detecting hazardous metal ions in various environmental and biological samples (Bozkurt & Gul, 2018).

Antidiabetic Agent Development

Compounds derived from fluorinated pyrazoles and benzenesulfonamides have been prepared and assessed as hypoglycemic agents. These compounds underwent various reactions to yield derivatives with significant antidiabetic activity, demonstrating the potential of fluorinated pyrazoles as leads for antidiabetic drug discovery. The structure-activity relationship (SAR) and in silico drug-relevant properties calculations support their potential as future drug candidates (Faidallah et al., 2016).

Carbonic Anhydrase Inhibition for Therapeutic Applications

Another research area involves the synthesis and bioactivity studies of new sulfonamide derivatives targeting carbonic anhydrase (CA) inhibition. Some of these derivatives have shown strong inhibition of human cytosolic isoforms hCA I and II, indicating potential applications in treating conditions like glaucoma, edema, and epilepsy. These findings suggest that certain fluorinated sulfonamide derivatives could be valuable for developing new therapeutic agents (Gul et al., 2016).